8-(2,4-dimethylphenyl)-1-methyl-3-(4-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-4-methyl-2-[(4-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H25N5O2/c1-15-5-8-18(9-6-15)14-29-22(30)20-21(26(4)24(29)31)25-23-27(11-12-28(20)23)19-10-7-16(2)13-17(19)3/h5-10,13H,11-12,14H2,1-4H3
• InChI Key: LIUKZTSAHIKKGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3CCN4C5=C(C=C(C=C5)C)C)N(C2=O)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

8-(2,4-dimethylphenyl)-1-methyl-3-(4-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Compounds with structural similarities have been synthesized and evaluated for their pharmacological potential, particularly as serotonin receptor ligands and for their potential anxiolytic and antidepressant activities. For instance, Zagórska et al. (2009) synthesized a series of derivatives and evaluated their in vitro potency as 5-HT(1A) receptor ligands, revealing potential anxiolytic and antidepressant activities comparable to known medications like Diazepam and Imipramine (Zagórska et al., 2009).

Molecular Studies and Structure-Activity Relationships

Further studies by Zagórska et al. (2015) on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones synthesized a novel series to evaluate their affinity for serotoninergic and dopaminergic receptors. This work highlighted the significance of substituents at specific positions on the imidazo[2,1-f]purine-2,4-dione system for receptor affinity and selectivity, suggesting potential applications in treating anxiety and depression (Zagórska et al., 2015).

Dual-Target Directed Ligands for Neurodegenerative Diseases

Załuski et al. (2019) designed N9-benzyl-substituted imidazo-, pyrimido-, and 1,3-diazepino[2,1-f]purinediones as dual-target-directed ligands targeting the A2A adenosine receptor and monoamine oxidase B. These compounds offer potential for symptomatic relief and disease-modifying effects in neurodegenerative diseases, particularly Parkinson's disease (Załuski et al., 2019).

Luminescence Sensing Applications

Shi et al. (2015) reported the synthesis of dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks demonstrating selective sensitivity to benzaldehyde-based derivatives. These findings suggest potential applications in fluorescence sensing technologies (Shi et al., 2015).